Cas no 1934571-25-1 (5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine)

• Product Name: 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine
• CAS No: 1934571-25-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5861611
• PubChem ID: 127017262
• Update Time: 2025-11-07

5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine
• 1H-Pyrazol-5-amine, 3-(2-cyclopropylethyl)-1-methyl-
• 3-(2-Cyclopropylethyl)-1-methyl-1H-pyrazol-5-amine
• 1934571-25-1
• EN300-1150189

• Inchi： 1S/C9H15N3/c1-12-9(10)6-8(11-12)5-4-7-2-3-7/h6-7H,2-5,10H2,1H3
• InChI Key： HBQBTLWWODCAJO-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(CCC2CC2)=N1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 318.5±22.0 °C(Predicted)
• pka: 4.58±0.10(Predicted)

Additional information on 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine

Comprehensive Overview of 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine (CAS No. 1934571-25-1)

The compound 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine (CAS No. 1934571-25-1) is a specialized pyrazole derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications due to the presence of the cyclopropylethyl and methylpyrazol-3-amine moieties, which are known to enhance binding affinity and metabolic stability in drug candidates.

In recent years, the demand for novel heterocyclic compounds like 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine has surged, driven by the growing focus on targeted drug discovery and personalized medicine. The compound's pyrazole core is a privileged scaffold in drug design, often found in molecules with anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased searches for "pyrazole derivatives in drug development" and "CAS 1934571-25-1 applications" across scientific databases and AI-driven research platforms.

One of the key advantages of 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine lies in its synthetic versatility. The cyclopropyl group introduces steric constraints that can significantly influence the conformational dynamics of resulting drug molecules, a topic frequently explored in computational chemistry studies. Additionally, the amine functionality at the 3-position of the pyrazole ring offers a convenient handle for further derivatization, making it a popular choice for combinatorial chemistry libraries.

The compound's physicochemical properties have been the subject of numerous investigations. With a molecular weight of 179.26 g/mol and moderate lipophilicity, 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine exhibits favorable characteristics for central nervous system (CNS) drug development. This aligns with current industry trends toward neurological therapeutics, as evidenced by rising search queries for "blood-brain barrier permeable compounds" and "small molecule neurotherapeutics." Researchers have noted that the methyl substitution at the 2-position of the pyrazole ring contributes to enhanced metabolic stability compared to unsubstituted analogs.

In the context of green chemistry initiatives, synthetic routes to 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine have been optimized to reduce environmental impact. Modern approaches emphasize atom economy and catalytic processes, addressing the pharmaceutical industry's growing commitment to sustainable practices. This responsiveness to "green synthesis of heterocycles" trends demonstrates the compound's relevance in contemporary chemical research.

Analytical characterization of 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's purity profile is crucial for its applications in high-throughput screening and structure-activity relationship studies. Recent publications have highlighted its utility in fragment-based drug discovery, particularly for protein targets requiring small molecule binders with specific three-dimensional features.

From a commercial perspective, 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine is available through specialized chemical suppliers catering to pharmaceutical and biotechnology sectors. Its market availability responds to the increasing demand for "building blocks for drug discovery" and "custom synthesis intermediates." The compound's stability under standard storage conditions (-20°C in inert atmosphere) makes it practical for research applications requiring long-term storage.

Future research directions for 5-(2-Cyclopropylethyl)-2-methylpyrazol-3-amine may explore its potential in emerging therapeutic areas such as targeted protein degradation and allosteric modulation. The compound's structural features position it well for investigation in these cutting-edge fields, which currently dominate scientific discourse around "next-generation therapeutic modalities." As the understanding of pyrazole pharmacology deepens, this compound will likely remain a valuable tool for medicinal chemists worldwide.